Cas no 2229466-67-3 (2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2229466-67-3
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• CID: 5862577
• PubChem ID: 165944720
• Update Time: 2025-06-15

2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol
• 2229466-67-3
• 2-amino-2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]propan-1-ol
• EN300-1774115

• Inchi： 1S/C12H14FN3O/c1-12(14,7-17)10-6-15-16-11(10)8-2-4-9(13)5-3-8/h2-6,17H,7,14H2,1H3,(H,15,16)
• InChI Key： GYYBKLOSCIDCDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)C(C)(CO)N

Computed Properties

• Exact Mass: 235.11209024g/mol
• Monoisotopic Mass: 235.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol

Comprehensive Analysis of 2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 2229466-67-3): Properties, Applications, and Research Insights

The compound 2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 2229466-67-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This fluorophenyl-substituted pyrazole derivative exhibits a combination of aromatic and heterocyclic properties, making it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted compounds, which are hot topics in current medicinal chemistry.

With the growing demand for precision medicine and targeted therapies, compounds like 2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol are being extensively studied for their ability to interact with specific biological pathways. The presence of both amino and hydroxyl functional groups in its structure allows for versatile chemical modifications, enabling researchers to optimize its pharmacological properties. This adaptability makes it particularly relevant in the development of next-generation therapeutics for complex diseases.

The 4-fluorophenyl moiety in this compound contributes to its enhanced metabolic stability and membrane permeability, two critical factors in drug design that researchers frequently search for in ADME optimization strategies. Recent publications have highlighted its potential in addressing drug resistance challenges, a major concern in oncology and infectious disease research. These properties align with current industry trends toward developing compounds with improved bioavailability and target selectivity.

From a synthetic chemistry perspective, CAS No. 2229466-67-3 represents an interesting case study in heterocyclic compound synthesis. The pyrazole core with its adjacent propanol chain offers multiple sites for structural diversification, making it a valuable intermediate in combinatorial chemistry approaches. This characteristic has led to its inclusion in several high-throughput screening libraries, as researchers explore its potential across various therapeutic areas.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it particularly suitable for CNS drug development, another area of intense scientific interest. Its balanced lipophilicity profile addresses one of the most searched challenges in contemporary medicinal chemistry: designing molecules that can effectively cross the blood-brain barrier while maintaining target engagement.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to 2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol, responding to the pharmaceutical industry's growing emphasis on environmentally friendly synthesis. This aligns with frequent searches for green synthetic methodologies and catalytic processes in chemical databases.

The analytical characterization of CAS No. 2229466-67-3 presents interesting challenges and opportunities in spectroscopic analysis. The compound's unique fingerprint in NMR and mass spectrometry has become a subject of method development studies, particularly in the field of structural elucidation of complex molecules. These aspects are crucial for quality control in pharmaceutical manufacturing.

Emerging research suggests potential applications of this compound in proteolysis targeting chimera (PROTAC) design, one of the most innovative approaches in current drug discovery. Its ability to serve as a linker molecule between target proteins and E3 ubiquitin ligases is being explored, connecting to popular searches about targeted protein degradation strategies.

In formulation science, the solid-state properties of 2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol are being investigated to address common challenges in drug delivery systems. Researchers are particularly interested in its potential polymorphic forms and their impact on dissolution rates, topics that frequently appear in pharmaceutical development queries.

The safety profile and toxicological aspects of this compound are subjects of ongoing investigation, with particular attention to its metabolic pathways and potential drug-drug interactions. These studies respond to the pharmaceutical industry's increased focus on early safety assessment in drug development pipelines.

As the field of computational chemistry advances, CAS No. 2229466-67-3 has become a test case for molecular docking studies and QSAR modeling. These in silico approaches, frequently searched by medicinal chemists, help predict the compound's behavior in biological systems and guide its structural optimization.

The intellectual property landscape surrounding this compound reflects its potential value, with several patents mentioning derivatives of 2-amino-2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-ol in various therapeutic contexts. This patent activity aligns with industry searches for novel chemical entities and scaffold hopping strategies in drug discovery.

Looking forward, the scientific community continues to explore new dimensions of this versatile compound, from its fundamental chemical properties to its potential therapeutic applications. Its unique combination of features positions it as an important subject in ongoing research at the intersection of medicinal chemistry, pharmacology, and drug development.